Cas no 27916-43-4 (3-(2-Cyanophenyl)propanoic acid)

3-(2-Cyanophenyl)propanoic acid is a versatile organic compound featuring a phenyl ring substituted with a cyano group at the ortho position and a propanoic acid side chain. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The cyano group offers reactivity for further functionalization, while the carboxylic acid moiety enables derivatization into esters, amides, or other derivatives. Its well-defined molecular architecture ensures consistency in synthetic applications. The compound is typically supplied in high purity, ensuring reliable performance in research and industrial processes. Its stability under standard conditions further enhances its utility as a building block in complex molecule construction.

3-(2-Cyanophenyl)propanoic acid structure

27916-43-4 structure

Product Name:3-(2-Cyanophenyl)propanoic acid

CAS No:27916-43-4

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD00464857

CID:251581

PubChem ID:12398850

Update Time:2025-05-28

3-(2-Cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-Cyanophenyl)propanoic acid
- Benzenepropanoic acid,2-cyano-
- 2-Cyanobenzenepropanoic acid
- CS-0197109
- FT-0660175
- 3-(o-cyanophenyl)propionic acid
- AMY5019
- AKOS001434380
- EN300-26667
- Z227834792
- MFCD00464857
- DTXSID80496361
- BS-25275
- 27916-43-4
- SCHEMBL447652
- F52867
- 3-Amino-7-hydroxybenzo[e][1,2,4]triazine1-oxide
- ZVPSKABEFALNET-UHFFFAOYSA-N
- 3-(2-CYANOPHENYL)PROPANOICACID
- DB-067847
- MDL： MFCD00464857
- Inchi： 1S/C10H9NO2/c11-7-9-4-2-1-3-8(9)5-6-10(12)13/h1-4H,5-6H2,(H,12,13)
- InChI Key： ZVPSKABEFALNET-UHFFFAOYSA-N
- SMILES： OC(CCC1C=CC=CC=1C#N)=O

Computed Properties

Exact Mass: 175.06337
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 61.1Å²

Experimental Properties

Density: 1.21
Boiling Point: 343.5±17.0°C at 760 mmHg
Flash Point: 161.6°C
Refractive Index: 1.565
PSA: 61.09

3-(2-Cyanophenyl)propanoic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

3-(2-Cyanophenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02521-10g	3-(2-CYANOPHENYL)PROPANOIC ACID	27916-43-4	95%	10g	$1370	2023-09-07
Fluorochem	209674-250mg	3-(2-Cyanophenyl)propanoic acid	27916-43-4	95%	250mg	￡86.00	2022-03-01
Fluorochem	209674-1g	3-(2-Cyanophenyl)propanoic acid	27916-43-4	95%	1g	￡215.00	2022-03-01
Apollo Scientific	OR916736-1g	3-(2-Cyanophenyl)propanoic acid	27916-43-4	98+%	1g	£104.00	2025-02-20
TRC	C273315-250mg	3-(2-Cyanophenyl)propanoic acid	27916-43-4		250mg	$ 220.00	2022-04-01
TRC	C273315-500mg	3-(2-Cyanophenyl)propanoic acid	27916-43-4		500mg	$ 365.00	2022-04-01
TRC	C273315-1000mg	3-(2-Cyanophenyl)propanoic acid	27916-43-4		1g	$ 580.00	2022-04-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02521-5g	3-(2-CYANOPHENYL)PROPANOIC ACID	27916-43-4	95	5g	$670	2021-05-11
abcr	AB492629-250 mg	3-(2-Cyanophenyl)propanoic acid	27916-43-4		250MG	€193.30	2023-04-19
abcr	AB492629-1 g	3-(2-Cyanophenyl)propanoic acid	27916-43-4		1g	€335.50	2023-04-19